N-(2,6-dimethylphenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)acetamide
• InChI: InChI=1S/C19H24N2O3S2/c1-14-7-5-8-15(2)19(14)20-17(22)13-16-9-3-4-11-21(16)26(23,24)18-10-6-12-25-18/h5-8,10,12,16H,3-4,9,11,13H2,1-2H3,(H,20,22)
• InChI Key: PXYHSHHASZNLIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=CS3
• Molecular Formula: C19H24N2O3S2
• Molecular Weight: 392.5 g/mol

Description

N-(2,6-dimethylphenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide, also known as DMTTPA, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. In

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis Techniques : A practical process for synthesizing related compounds involves starting from basic precursors, demonstrating the potential for scalable and efficient production methods for similar compounds (Guillaume et al., 2003).
• Biological Activity : Derivatives of similar structures have been synthesized and evaluated for their biological activities. For instance, certain derivatives have shown promising activity against enzymes like acetylcholinesterase and butyrylcholinesterase, indicating potential therapeutic applications (Khalid et al., 2014).

Antimicrobial and Antifungal Applications

• Antibacterial and Antifungal : Compounds with a similar structural framework have been evaluated for their antimicrobial properties. Some compounds exhibited significant antibacterial, antifungal, and anthelmintic activities, suggesting the utility of such compounds in developing new antimicrobial agents (Khan et al., 2019).

Potential for Novel Applications

• Fingerprint Detection : Research has also explored the use of related compounds in forensic science, such as detecting latent fingerprints on various surfaces. This highlights an unconventional application that extends beyond the typical biomedical field (Khan et al., 2019).

Methodological Developments

• Powder Diffraction Data : Studies on N-derivatives of structurally related compounds have provided new powder diffraction data, facilitating the characterization of potential pesticides. This indicates the importance of such compounds in agricultural applications (Olszewska et al., 2011).